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Cymarin LD₅₀ Data

The table below summarizes the specific toxicological data for Cymarin found in the search results.

Compound
Name

CAS
Number

Route of
Administration

Test
Subject

LD₅₀ Value
Source /
Citation

Cymarin 508-77-0 Intravenous (i.v.) Rat 24.8 ± 1.8
mg/kg

[1] [2]

Experimental Context

The provided data point is from a specific experimental setting.

Toxicity Measurement: LD₅₀ (Lethal Dose, 50%) is the amount of a substance that causes death in

50% of test animals in a short-term study and is a standard measure of acute toxicity [3].
Species and Route: The test was conducted on rats via intravenous (i.v.) injection, meaning the

compound was administered directly into the bloodstream [1]. Toxicity can vary significantly based on
the animal species and route of administration [3].
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During the search, a significant amount of data was found for a compound named Coumarin (CAS 91-64-

5). It is critical to understand that Cymarin and Coumarin are different substances with different

chemical structures and toxicities.

Cymarin: A cardenolide glycoside (steroid) with a molecular formula of C₃₀H₄₄O₉, often studied for

its cardiac effects [1] [4].
Coumarin: A benzopyrone derivative with a molecular formula of C₉H₆O₂, used in fragrances and

flavors [5] [6]. Its reported oral LD₅₀ in rats is 293 mg/kg [7] [6], which is much less potent than
Cymarin in this context.

Experimental Workflow for Acute Toxicity Testing

The following diagram illustrates the general workflow for determining an LD₅₀ value, which contextualizes

how the data for Cymarin was likely generated.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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